Cas no 2034536-59-7 (5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine)

• Product Name: 5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine
• CAS No: 2034536-59-7
• MF: C₁₃H₁₄BrF₂N₅O
• MW: 374.183968067169
• CID: 5468946
• Update Time: 2025-07-23

5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine
• 5-bromo-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]pyrimidin-2-amine

• Inchi： 1S/C13H14BrF2N5O/c14-9-5-17-12(18-6-9)19-7-10-20-11(21-22-10)8-1-3-13(15,16)4-2-8/h5-6,8H,1-4,7H2,(H,17,18,19)
• InChI Key： USGNOVUPDFWQPC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCC1=NC(C2CCC(CC2)(F)F)=NO1

Computed Properties

• Exact Mass: 373.03498 g/mol
• Monoisotopic Mass: 373.03498 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7
• Molecular Weight: 374.18

Additional information on 5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine

Introduction to 5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine (CAS No. 2034536-59-7)

5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034536-59-7, represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, including a brominated pyrimidine core and a complex oxadiazole moiety, make it an intriguing subject for synthetic chemists and biologists alike.

The molecular structure of this compound is characterized by a pyrimidine ring substituted with a bromine atom at the 5-position. This bromine substituent not only enhances the reactivity of the molecule but also provides a handle for further functionalization. The presence of the 1,2,4-oxadiazole group further adds to the complexity and potential biological activity of the compound. The oxadiazole ring is known for its stability and its ability to interact with biological targets in various ways.

The N-substituent in this molecule is particularly noteworthy. It consists of a methyl group attached to an oxadiazole ring, which is itself linked to a 4,4-difluorocyclohexyl group. This arrangement creates a sterically hindered environment around the nitrogen atom, which can influence both the solubility and the binding affinity of the compound to its target proteins or enzymes. The 4,4-difluorocyclohexyl moiety introduces fluorine atoms, which are frequently used in drug design due to their ability to modulate metabolic stability and binding interactions.

In recent years, there has been growing interest in developing new therapeutic agents that target specific biological pathways. The pyrimidine scaffold is one of the most widely used heterocyclic systems in drug design due to its prevalence in nucleic acids and its ability to interact with various biological targets. The incorporation of halogen atoms into this scaffold has been shown to enhance binding affinity and selectivity. For instance, studies have demonstrated that brominated pyrimidines can exhibit potent activity against certain kinases and other enzymes involved in cancer progression.

The oxadiazole ring is another important structural feature that has been extensively studied in medicinal chemistry. This five-membered heterocycle possesses a combination of electronic and steric properties that make it an excellent pharmacophore. Oxadiazoles have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of both oxygen and nitrogen atoms in the ring allows for multiple points of interaction with biological targets, making it a versatile building block for drug discovery.

One of the most compelling aspects of 5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine is its potential as a lead compound for further optimization. The combination of structural elements known to enhance biological activity makes it an attractive starting point for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding sites on target proteins and predict how modifications to the molecule might improve its potency and selectivity.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks with high precision. These methods allow chemists to explore a vast chemical space rapidly and efficiently, increasing the likelihood of discovering novel bioactive compounds.

The pharmacological evaluation of 5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine has only just begun. Initial studies suggest that it may exhibit promising activity against certain disease-related targets. However, more extensive research is needed to fully understand its potential therapeutic applications. Preclinical studies will be essential to assess its efficacy and safety profile before it can be considered for clinical development.

In conclusion, 5-bromo-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine (CAS No. 2034536-59-7) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases.